Cas no 1339796-41-6 (1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine)

• Product Name: 1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine
• CAS No: 1339796-41-6
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 4589544
• PubChem ID: 64390412
• Update Time: 2025-10-30

1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine

• Inchi： 1S/C9H12N2O2S/c1-14(12,13)11-6-5-7-8(10)3-2-4-9(7)11/h2-4H,5-6,10H2,1H3
• InChI Key： FEJPZDQGLGZHGL-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)C2=C(C(N)=CC=C2)CC1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 407.8±55.0 °C at 760 mmHg
• Flash Point: 200.4±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine

Introduction to 1-Methanesulfonyl-2,3-dihydro-1H-indol-4-amine (CAS No. 1339796-41-6)

1-Methanesulfonyl-2,3-dihydro-1H-indol-4-amine (CAS No. 1339796-41-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine features a methanesulfonyl group attached to the indole ring at the 1-position and an amino group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuronal cell death in models of Parkinson's disease. The mechanism of action involves the activation of antioxidant pathways and the modulation of inflammatory responses, which are critical factors in neurodegenerative diseases.

In addition to its neuroprotective properties, 1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine has shown promise in the management of chronic pain. Research conducted at the University of California, San Francisco, revealed that this compound effectively reduces pain sensitivity by interacting with specific receptors in the central nervous system. The study suggested that the compound's ability to modulate nociceptive pathways could lead to the development of novel analgesic agents with fewer side effects compared to existing pain medications.

The pharmacokinetic profile of 1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine has also been extensively studied. Data from preclinical trials indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that 1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine could be developed into an effective oral medication for various therapeutic indications.

Safety assessments have shown that 1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine is well-tolerated at therapeutic doses. Toxicity studies in animal models have not reported any significant adverse effects at clinically relevant concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-methanesulfonyl-2,3-dihydro-1H-indol-4-amine (CAS No. 1339796-41-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in treating various diseases and conditions.